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Compound of Interest

2-(3-Methoxy-4-
Compound Name:
methylphenyl)ethanimidamide

CAS No.: 1379179-64-2

Cat. No.: B2848399

Get Quote

Executive Summary & Molecule Profile

Target Molecule: 2-(3-Methoxy-4-methylphenyl)ethanimidamide CAS (Generic Amidine): N/A
(Specific derivative); Precursor CAS: 100050-66-2 (Nitrile) Molecular Formula: C10H1aN20
Molecular Weight: 178.23 g/mol

Significance: The 3-methoxy-4-methylphenyl scaffold is a privileged pharmacophore found in
various bioactive agents. The acetamidine functionality serves as a bioisostere for guanidines
or as a precursor for synthesizing imidazoles, pyrimidines, and triazines.

Retrosynthetic Logic: The most reliable scalable route disconnects the amidine carbon-nitrogen
bonds to the corresponding nitrile: (3-Methoxy-4-methylphenyl)acetonitrile.

Chemical Strategy & Workflow

The production strategy is bifurcated based on facility capabilities:
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» Route A (Pinner): Best for GMP campaigns requiring isolation of intermediates to purge
impurities.

» Route B (Mg(OEt)2): Best for rapid scale-up and high throughput where isolation of moisture-
sensitive intermediates is undesirable.

Visual Workflow (DOT Diagram)

Method A: Pinner Synthesis
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Caption: Dual-pathway workflow comparing the stepwise Pinner synthesis (Method A) and the
direct Lewis Acid promoted synthesis (Method B).

Method A: The Pinner Synthesis (Standard Protocol)

Principle: Acid-catalyzed addition of an alcohol to the nitrile to form an imidate ester salt (Pinner
Salt), followed by ammonolysis.

Reagents & Materials[1][2][3][4][5][6][7]1[8][9]
e Precursor: (3-Methoxy-4-methylphenyl)acetonitrile (1.0 eq)
e Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH)

o Reagent: Hydrogen Chloride (HCI) gas (anhydrous)[1]
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o Ammonia Source: 7N NHs in Methanol or Anhydrous NHs gas

Step-by-Step Protocol

Step 1: Formation of the Imidate Ester Hydrochloride

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, gas inlet tube, and a
drying tube (CaCl).

» Dissolution: Dissolve 100 g (0.62 mol) of (3-Methoxy-4-methylphenyl)acetonitrile in 500 mL
of anhydrous MeOH. Cool the solution to 0°C using an ice/salt bath.

e Saturation: Bubble anhydrous HCI gas slowly into the solution. Maintain temperature <10°C.
Continue until the solution is saturated (approx. 20-30% weight increase).

o Critical Control Point: Moisture exclusion is vital. Water will hydrolyze the imidate to an
ester.

¢ Reaction: Seal the flask and store at 4°C for 24—-48 hours.

» Precipitation: The imidate ester hydrochloride typically crystallizes. If not, add cold anhydrous
diethyl ether (1 L) to induce precipitation.

« |solation: Filter the solid rapidly under nitrogen (hygroscopic!). Wash with cold ether.

o Checkpoint: Verify formation by IR (disappearance of -CN stretch at ~2240 cm™1,
appearance of =C=N stretch).

Step 2: Ammonolysis to Amidine

e Suspension: Suspend the isolated imidate salt (approx. 130 g) in 400 mL of cold anhydrous
MeOH.

o Ammonolysis: Add 7N NHs in MeOH (3.0 eq) dropwise at 0°C. Alternatively, bubble NHs gas
until saturation.

« Stirring: Allow the mixture to warm to room temperature (RT) and stir for 12—16 hours.
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o Workup: Concentrate the mixture under reduced pressure to remove solvent and excess

ammonia.

 Purification: Recrystallize the crude residue from Isopropanol/Ether to obtain 2-(3-Methoxy-
4-methylphenyl)ethanimidamide Hydrochloride.

Method B: Magnesium Ethoxide Promoted (Scalable
Protocol)

Principle: Mg(OEt)z acts as a mild Lewis acid to activate the nitrile, facilitating the direct
addition of ammonia without corrosive HCI gas. This method is superior for scale-up in
stainless steel reactors.

Reagents & Materials[1][2][3][41[5][6][7][8][9]
e Precursor: (3-Methoxy-4-methylphenyl)acetonitrile (1.0 eq)

o Catalyst: Magnesium Ethoxide [Mg(OEt)2] (1.1 eq)

e Amine Source: Ammonium Chloride (NH4Cl) (1.2 eq)

e Solvent: DMF or Methanol

Step-by-Step Protocol

e Charging: In a reactor, charge (3-Methoxy-4-methylphenyl)acetonitrile (100 g, 0.62 mol),
Mg(OEt)2 (78 g, 0.68 mol), and NH4Cl (40 g, 0.74 mol).

Solvent: Add DMF (500 mL).

o Note: Methanol can be used but requires longer reaction times (24-48h) compared to DMF
(6-12h).

Reaction: Heat the slurry to 80°C under nitrogen atmosphere. Stir vigorously.

Monitoring: Monitor by HPLC. The reaction proceeds via a magnesium-amidine complex.

Quench: Once conversion >98%, cool to RT. Dilute with water (1 L).
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o Extraction (Free Base):
o Basify the aqueous mixture to pH >12 using 2N NaOH.
o Extract with Ethyl Acetate (3 x 500 mL).
o Wash organics with brine, dry over Na2SOa4, and concentrate.

o Salt Formation (Optional): Dissolve the free base oil in EtOH and treat with 1.0 eq of
concentrated HCI or H2SOa to precipitate the stable salt.

Analytical Specifications & Quality Control

Expected Data for 2-(3-Methoxy-4-methylphenyl)ethanimidamide HCI:

Test Specification Method
White to off-white crystalline ]

Appearance id Visual
soli

HPLC (C18, ACN/H20 + 0.1%

Purity > 98.0% TEA)

5 2.15 (s, 3H, Ar-CHs), 3.70 (s,
2H, CH2-C=), 3.80 (s, 3H, O-
1H NMR (DMSO-ds) 400 MHz NMR
CHs), 6.7-7.1 (m, 3H, Ar-H),

8.8-9.2 (br s, 3H, Amidine NH)

Mass Spec [M+H]* =179.12 LC-MS (ESI)

] ] 145-150°C (Estimated for HCI )
Melting Point 0 Capillary Method
sa
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Communications, 42, 2240-2245.[6] 6

+ Amidine Synthesis Review: Dunn, P. J. (2010). The synthesis of amidines and their
application in the preparation of heterocyclic compounds.[2][7][8] Comprehensive Organic
Synthesis Il

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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